Cas no 871688-89-0 (2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine)

• Product Name: 2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine
• CAS No: 871688-89-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD11890756
• CID: 4718030
• Update Time: 2025-06-09

2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• [2-(5-tert-butyl-1,3-benzoxazol-2-yl)ethyl]amine
• CDTYYVCTNDTKLA-UHFFFAOYSA-N
• BC4206194
• 2-(5-tert-Butyl-benzooxazol-2-yl)ethylamine
• 2-(5-tert-butyl-1,3-benzoxazol-2-yl)ethanamine
• 2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine

• MDL： MFCD11890756
• Inchi： 1S/C13H18N2O/c1-13(2,3)9-4-5-11-10(8-9)15-12(16-11)6-7-14/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： CDTYYVCTNDTKLA-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC2=C1C=CC(=C2)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 322.4±25.0 °C at 760 mmHg
• Flash Point: 402.4±32.9 °C

2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine

Comprehensive Overview of 2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine (CAS No. 871688-89-0)

2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine (CAS No. 871688-89-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzoxazole derivative is characterized by its unique molecular structure, combining a tert-butyl group with a benzoxazole core and an ethylamine side chain. The compound's structural features make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for benzoxazole-based compounds has surged due to their diverse applications in medicinal chemistry, agrochemicals, and optoelectronics. Researchers are particularly interested in 2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine for its potential as a building block in drug discovery. The tert-butyl group enhances the compound's lipophilicity, which can improve membrane permeability in biological systems—a critical factor in developing new therapeutics.

The synthesis of CAS No. 871688-89-0 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to optimize its production. These methods align with the growing trend toward green chemistry, as researchers seek to minimize waste and energy consumption in chemical manufacturing.

One of the most frequently asked questions about 2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine revolves around its stability and storage conditions. The compound exhibits good thermal stability under inert atmospheres but may degrade when exposed to prolonged moisture or light. Proper storage in amber glass containers at controlled temperatures is recommended to maintain its integrity.

From an industrial perspective, 871688-89-0 has shown promise in the development of fluorescent dyes and OLED materials. Its benzoxazole core acts as an efficient fluorophore, making it suitable for applications in bioimaging and sensor technologies. These applications are particularly relevant given the current focus on precision diagnostics and smart materials in both academic and commercial settings.

Analytical characterization of 2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, which is crucial for research reproducibility. The compound's molecular weight (248.34 g/mol) and logP value (~2.8) are often cited in pharmacokinetic studies, reflecting its balanced hydrophilicity-lipophilicity profile.

As the scientific community continues to explore heterocyclic compounds, 871688-89-0 remains a subject of active investigation. Recent patent literature reveals its incorporation into novel kinase inhibitors and antimicrobial agents, addressing pressing needs in drug-resistant infections and cancer therapy. These developments position the compound at the forefront of structure-activity relationship (SAR) studies.

For researchers sourcing 2-(5-tert-Butyl-1,3-benzoxazol-2-yl)ethylamine, it's essential to verify suppliers' certificates of analysis (CoA) and GMP compliance. The compound is typically available in milligram to kilogram quantities, with pricing varying based on purity (often ≥95%) and scale. Custom synthesis options are increasingly popular for projects requiring isotope-labeled or structurally modified versions of the molecule.

Looking ahead, the versatility of CAS No. 871688-89-0 suggests continued relevance in interdisciplinary research. Its applications span from polymeric materials with tunable optical properties to bioconjugates for targeted drug delivery—areas experiencing rapid growth due to advancements in nanotechnology and personalized medicine. As synthetic methodologies evolve, this compound will likely play an expanded role in addressing contemporary scientific challenges.